Cas no 2220172-16-5 (rac-(1R,3aR,6aS)-octahydrocyclopentacpyrrole-1-carboxylic acid)

• Product Name: rac-(1R,3aR,6aS)-octahydrocyclopentacpyrrole-1-carboxylic acid
• CAS No: 2220172-16-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6050764
• PubChem ID: 13232017
• Update Time: 2025-07-14

rac-(1R,3aR,6aS)-octahydrocyclopentacpyrrole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3aR,6aS)-octahydrocyclopentacpyrrole-1-carboxylic acid
• 2220172-16-5
• 792892-85-4
• (1R,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• rac-(1R,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• EN300-1266431
• cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-, (1r,3ar,6as)-
• DTXSID10530545

• Inchi： 1S/C8H13NO2/c10-8(11)7-6-3-1-2-5(6)4-9-7/h5-7,9H,1-4H2,(H,10,11)/t5-,6-,7+/m0/s1
• InChI Key： KWRNCAUXSJOYQO-LYFYHCNISA-N
• SMILES： OC([C@H]1[C@H]2CCC[C@H]2CN1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on rac-(1R,3aR,6aS)-octahydrocyclopentacpyrrole-1-carboxylic acid

Chemical Profile of rac-(1R,3aR,6aS)-Octahydrocyclopentacyprrole-1-Carboxylic Acid (CAS No. 2220172-16-5)

Rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) is a meticulously synthesized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 2220172-16-5, represents a structurally complex molecule with a cyclopentacyprrole core, which is a privileged scaffold in medicinal chemistry due to its unique stereochemistry and potential for biological activity. The precise stereoconfiguration denoted by the (1R,3aR,6aS) nomenclature underscores the compound's chiral nature, which is critical for its interaction with biological targets.

The cyclopentacyprrole moiety itself is an intriguing heterocyclic system that has been explored for its pharmacological properties. It features a nitrogen atom embedded within a cyclopentane ring system, creating a rigid yet adaptable framework that can engage with various biological receptors. This structural motif has been leveraged in the design of molecules with potential applications in treating neurological disorders, inflammation, and other diseases where precise molecular recognition is paramount.

In recent years, there has been a surge in interest towards the development of chiral drugs due to their enhanced selectivity and reduced side effects compared to their racemic counterparts. Rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) exemplifies this trend, as its stereochemistry is non-centrosymmetric, allowing for differentiated interactions with biological targets. This property makes it a valuable candidate for further exploration in drug discovery programs.

The carboxylic acid functional group at the 1-position of the molecule not only contributes to its solubility in polar solvents but also provides a site for further derivatization. This versatility allows chemists to modify the compound's properties by introducing various substituents or linking it to other pharmacophores. Such modifications can enhance binding affinity, metabolic stability, and pharmacokinetic profiles, making this compound a promising building block for novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex chiral molecules like rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid). Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve high enantiomeric purity. These methods are crucial for ensuring that the final product possesses the desired stereochemical configuration without unwanted racemates that could compromise its efficacy.

The biological activity of rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) has been the subject of several preliminary studies. Researchers have investigated its potential interactions with enzymes and receptors relevant to neurological diseases. For instance, computational modeling studies have suggested that this compound might bind to specific subtypes of serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. While these findings are promising, further experimental validation is necessary to confirm these interactions and assess their therapeutic potential.

In addition to its pharmacological applications, rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) has also attracted interest as a key intermediate in synthetic chemistry. Its unique scaffold provides opportunities for exploring new synthetic pathways and developing novel methodologies for constructing complex molecules. The ability to functionalize different positions on the cyclopentacyprrole ring allows chemists to create a diverse library of derivatives with tailored properties.

The synthesis of rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) involves multiple steps that require careful optimization to ensure high yield and purity. The use of chiral catalysts or reagents is often necessary to achieve the desired stereoconfiguration at each stereocenter. Recent developments in asymmetric catalysis have provided more efficient and environmentally friendly alternatives to traditional chiral resolution methods.

The compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. Rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) must maintain its integrity during storage and handling to ensure consistent performance in biological assays and pharmaceutical formulations. Studies on its thermal stability and solubility profile have provided valuable insights into how best to handle this compound in different contexts.

The future prospects for rac-(1R,3aR,6aS-octahydrocyclopentacyprrole-1-carboxylic acid) are bright given its structural complexity and potential biological activity. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible benefits for patients.